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Compound of Interest

Compound Name: Cyclohexyl crotonate

Cat. No.: B1609219

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cyclohexyl crotonate (CAS
16491-62-6), a chemical compound utilized primarily in the flavor and fragrance industry. Due
to a notable lack of extensive, direct research on this specific ester, this document combines
available data with inferred knowledge from structurally related compounds, such as other
crotonate esters and cyclohexyl derivatives. This approach aims to provide a thorough
understanding of its chemical properties, synthesis, potential biological activities, and relevant
experimental protocols. All information inferred from related compounds is explicitly stated as
such to ensure clarity.

Chemical and Physical Properties

Cyclohexyl crotonate is an ester characterized by a cyclohexyl ring and a crotonate group. Its
chemical structure suggests a potential for reactivity associated with the alpha,beta-
unsaturated carbonyl moiety. A summary of its key chemical and physical properties is
presented below.
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Property Value Source
CAS Number 16491-62-6 [11[2]
Molecular Formula C10H1602 [1][2]
Molecular Weight 168.23 g/mol [11[2]

Colorless clear liquid
Appearance . The Good Scents Company
(estimated)

Fruity, sweet, floral, green,
Odor The Good Scents Company
woody

- _ 221.00 to 223.00 °C @ 760.00
Boiling Point The Good Scents Company
mm Hg

Flash Point 182.00 °F (83.33 °C) The Good Scents Company

0.097000 mmHg @ 25.00 °C
Vapor Pressure . The Good Scents Company
(estimated)

logP (o/w) 3.376 (estimated) The Good Scents Company

Cyclohexyl (E)-but-2-enoate,
Synonyms 2-Butenoic acid cyclohexyl [1]

ester

Synthesis of Cyclohexyl Crotonate

The synthesis of cyclohexyl crotonate is typically achieved through Fischer-Speier
esterification. This method involves the acid-catalyzed reaction of cyclohexanol with crotonic
acid.

Experimental Protocol: Fischer-Speier Esterification

Materials:
¢ Cyclohexanol

e Crotonic acid
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Toluene-4-sulfonic acid (PTSA) or other acid catalyst

Toluene (or another suitable solvent for azeotropic removal of water)

5% Sodium carbonate solution

Water

Anhydrous magnesium sulfate or sodium sulfate
Apparatus:

e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

« Distillation apparatus

Procedure:

» To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add
cyclohexanol, crotonic acid, a catalytic amount of PTSA, and toluene.

o Heat the mixture to reflux. The water formed during the reaction is removed azeotropically
and collected in the Dean-Stark trap.

» Continue the reaction until no more water is collected, indicating the reaction is complete.
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with water, followed by a 5% sodium
carbonate solution to neutralize the acid catalyst and remove any unreacted crotonic acid.
Finally, wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the toluene under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure cyclohexyl crotonate.

1H NMR Data (CDCI3, 500 MHz):

5 6.95 (dg, 1H)

5 5.83 (dg, 1H)

5 4.77-4.88 (m, 1H)

5 1.87 (dd, 3H)

& 1.20-1.92 (m, 10H)

Potential Biological Activity and Toxicological
Profile (Inferred)

Direct studies on the biological activity of cyclohexyl crotonate are scarce. However, its
structure allows for informed predictions based on the known activities of its constituent parts
and related molecules.

Olfactory Signaling

The characteristic fruity scent of cyclohexyl crotonate is due to its interaction with olfactory
receptors in the nasal epithelium. Esters are well-known fragrance molecules that contribute to
the natural aroma of many fruits.[3] The binding of these volatile compounds to specific G-
protein coupled receptors initiates a signaling cascade, leading to the perception of smell.
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Dermal Sensitization Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Cyclohexyl Crotonate
(CAS Number 16491-62-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609219#cyclohexyl-crotonate-cas-number-16491-
62-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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